N-(2-methoxyethyl)-4-phenyl-1,3-thiazol-2-amine

• IUPAC Name: N-(2-methoxyethyl)-4-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C12H14N2OS/c1-15-8-7-13-12-14-11(9-16-12)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)
• InChI Key: NZVCXPXYRBNTIA-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=NC(=CS1)C2=CC=CC=C2
• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol

Description

“N-(2-methoxyethyl)-4-phenyl-1,3-thiazol-2-amine” is a compound that contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen in the ring. It also has a phenyl group attached to the 4-position of the thiazole ring, and a 2-methoxyethyl group attached to the nitrogen.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiazole ring, possibly through a Hantzsch thiazole synthesis or a similar method. The phenyl group could be introduced through electrophilic aromatic substitution, and the 2-methoxyethyl group could be added through nucleophilic substitution.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the planar thiazole ring, with the phenyl and 2-methoxyethyl groups adding steric bulk. The presence of the nitrogen and sulfur atoms in the ring, as well as the oxygen in the methoxy group, would introduce polar character and potential sites for hydrogen bonding.

Chemical Reactions Analysis

As a thiazole, this compound could potentially undergo reactions at the sulfur or nitrogen in the ring. The phenyl group might undergo electrophilic aromatic substitution reactions, and the methoxy group could potentially be cleaved under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. The presence of the polar thiazole ring and the methoxy group suggest that it would have some degree of solubility in polar solvents. The aromatic rings suggest potential for pi-pi stacking interactions.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug or a ligand for a particular protein, the mechanism of action would depend on the specific interactions it has with its target.

Safety and Hazards

Without specific information on this compound, it’s difficult to predict its safety and hazards. As with any chemical, it should be handled with appropriate personal protective equipment, and its use should be in accordance with good laboratory or industrial hygiene practices.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, future research could involve studying its pharmacokinetics and pharmacodynamics, its efficacy in disease models, and eventually clinical trials.